Cas no 3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-)
![Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- structure](https://www.kuujia.com/scimg/cas/3722-61-0x500.png)
3722-61-0 structure
Product name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
- 1-methoxy-2-[3-(2-methoxyphenoxy)propoxy]benzene
- Cambridge id 5362780
- CB07244
- CBMicro_004906
- DTXSID40367124
- 3722-61-0
- SR-01000207100-1
- SMSF0005723
- BIM-0005066.P001
- SR-01000207100
-
- Inchi: InChI=1S/C17H20O4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
- InChI Key: PHDJRROBCDCWPT-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1OCCCOC2=CC=CC=C2OC
Computed Properties
- Exact Mass: 378.10634
- Monoisotopic Mass: 288.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
- XLogP3: 3.9
Experimental Properties
- PSA: 123.2
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Related Literature
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Nikolay Gerasimchuk,Andrey N. Esaulenko,Kent N. Dalley,Curtis Moore Dalton Trans., 2010,39, 749-764
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-) Related Products
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